
Foreword: Navigating the Landscape of a Niche
Synthetic Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-(Bromomethyl)-2,4-

dichloropyrimidine

CAS No.: 1289387-92-3

Cat. No.: B165476

Get Quote

As a Senior Application Scientist, it is not uncommon to encounter highly specialized reagents

that, while possessing immense potential, are not yet extensively documented in publicly

accessible literature. 5-(Bromomethyl)-2,4-dichloropyrimidine (CAS No. 1289387-92-3) is

one such compound. This technical guide has been structured to provide a comprehensive

overview of its known physicochemical properties, drawing from available supplier data and

theoretical knowledge of its chemical structure. We will delve into its identity, predicted and

reported physical characteristics, and its anticipated reactivity, which makes it a molecule of

significant interest in medicinal chemistry and drug discovery. This guide aims to be a

foundational resource, acknowledging the current data limitations while providing a robust

framework for its application and further investigation.

Molecular Identity and Structural Elucidation
5-(Bromomethyl)-2,4-dichloropyrimidine is a halogenated pyrimidine derivative. Its structure

is characterized by a pyrimidine ring substituted with two chlorine atoms at positions 2 and 4,

and a bromomethyl group at position 5. This arrangement of functional groups imparts a high

degree of reactivity and versatility as a synthetic intermediate.[1]
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Molecular Structure:

Chemical Structure of 5-(Bromomethyl)-2,4-dichloropyrimidine.

Physicochemical Properties
The available data on the physicochemical properties of 5-(Bromomethyl)-2,4-
dichloropyrimidine is summarized below. It is important to note that some of these values are

predicted and should be confirmed through experimental analysis.

Property Value Source

CAS Number 1289387-92-3 [1][2][3]

Molecular Formula C₅H₃BrCl₂N₂ [1][2]

Molecular Weight 241.90 g/mol [1][2]

Appearance Not specified

Boiling Point 304.1 ± 27.0 °C (Predicted) [1][2]

Melting Point Not available [2]

Density 1.871 g/cm³ [1][2]

Solubility Not available

Reactivity and Applications in Synthesis
The synthetic utility of 5-(Bromomethyl)-2,4-dichloropyrimidine stems from its multiple

reactive sites, which can be functionalized selectively.

Nucleophilic Substitution at the Bromomethyl Group: The 5-(bromomethyl) group is

analogous in reactivity to a benzylic halide, making it highly susceptible to nucleophilic

substitution reactions.[1] This reactivity is due to the stabilization of the transition state by the

pyrimidine ring. It is anticipated that primary benzylic halides like this compound will

predominantly follow an Sₙ2 reaction pathway.[1]
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Reactivity of the Dichloropyrimidine Core: The chlorine atoms at the C2 and C4 positions of

the pyrimidine ring are susceptible to nucleophilic aromatic substitution, a common strategy

for the functionalization of pyrimidine rings in medicinal chemistry.

Redox Chemistry: The bromomethyl group can undergo both reduction and oxidation.[1]

Reduction can yield the corresponding 5-methyl-2,4-dichloropyrimidine, while controlled

oxidation can produce the 5-formyl or 5-carboxylic acid derivatives, offering further avenues

for synthetic diversification.[1]

Applications in Drug Discovery: Pyrimidine scaffolds are integral to the development of novel

therapeutic agents, particularly kinase inhibitors.[1] The versatile reactivity of 5-
(Bromomethyl)-2,4-dichloropyrimidine makes it a valuable building block for creating

molecular libraries for biological screening.[1]

Experimental Protocols for Structural
Characterization
While specific spectral data for 5-(Bromomethyl)-2,4-dichloropyrimidine is not readily

available in the public domain, the following protocols outline the standard methodologies for its

structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a fundamental technique for determining the carbon-hydrogen framework

of a molecule.[1]

¹H NMR Spectroscopy Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 or 500 MHz).

Expected Spectral Features:

A distinct singlet for the two protons of the bromomethyl group (-CH₂Br). The chemical

shift of this peak is expected to be in the region typical for benzylic protons, influenced by
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the electronegativity of the bromine atom and the electron-withdrawing nature of the

dichloropyrimidine ring.

A singlet for the proton at the C6 position of the pyrimidine ring.

¹³C NMR Spectroscopy Protocol:

Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

Data Acquisition: Acquire the ¹³C NMR spectrum.

Expected Spectral Features: Distinct signals for each of the five carbon atoms in the

molecule. The chemical shifts will be influenced by the attached halogens and the nitrogen

atoms within the pyrimidine ring.

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and elemental composition

of the compound.

Protocol:

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.

Ionization: Utilize a suitable ionization technique, such as Electron Ionization (EI) or

Electrospray Ionization (ESI).

Data Analysis:

The mass spectrum should display a molecular ion peak corresponding to the molecular

weight of 241.90 g/mol .

Due to the isotopic abundance of bromine (⁷⁹Br and ⁸¹Br) and chlorine (³⁵Cl and ³⁷Cl), the

molecular ion peak will appear as a characteristic isotopic cluster, which can be used to

confirm the elemental composition.

Safety and Handling
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5-(Bromomethyl)-2,4-dichloropyrimidine is classified with the hazard code C (Corrosive).[1]

As with all laboratory chemicals, it should be handled with appropriate personal protective

equipment (PPE) and in a well-ventilated area.

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.

Skin Contact: Wash off immediately with soap and plenty of water. Consult a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

Fire-Fighting Measures:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing

media.

Wear a self-contained breathing apparatus if necessary.

Accidental Release Measures:

Use personal protective equipment.

Avoid dust formation and breathing vapors, mist, or gas.

Ensure adequate ventilation and evacuate personnel to safe areas.

Conclusion
5-(Bromomethyl)-2,4-dichloropyrimidine is a highly reactive and versatile building block with

significant potential in pharmaceutical research and development. While comprehensive

experimental data on its physicochemical properties are not yet widely available, its structural

features suggest a rich and varied chemistry that can be exploited for the synthesis of complex

molecular architectures. This guide provides a foundational understanding of its properties and
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handling, serving as a valuable resource for researchers embarking on its use in novel

synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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